Cas no 393834-94-1 (3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide)

• Product Name: 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide
• CAS No: 393834-94-1
• MF: C₂₃H₂₂N₄O₅S
• MW: 466.509583950043
• CID: 6047393
• PubChem ID: 3575103
• Update Time: 2025-05-19

3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide
• Benzamide, 3-nitro-N-[4-[[2-(3-pyridinyl)-1-piperidinyl]sulfonyl]phenyl]-
• Oprea1_868803
• F0533-0697
• SR-01000568638-1
• ChemDiv1_014570
• SR-01000568638
• HMS628G06
• 3-nitro-N-(4-{[2-(pyridin-3-yl)piperidin-1-yl]sulfonyl}phenyl)benzamide
• AKOS002102342
• 3-nitro-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide
• 393834-94-1
• 3-nitro-N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzamide

• Inchi： 1S/C23H22N4O5S/c28-23(17-5-3-7-20(15-17)27(29)30)25-19-9-11-21(12-10-19)33(31,32)26-14-2-1-8-22(26)18-6-4-13-24-16-18/h3-7,9-13,15-16,22H,1-2,8,14H2,(H,25,28)
• InChI Key： RPJKYVPKYYUWKZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCCCC2C2=CC=CN=C2)(=O)=O)C=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 466.13109099g/mol
• Monoisotopic Mass: 466.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• pka: 11.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide

Introduction to 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 393834-94-1, identified as 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a nitro group, a sulfonamide moiety, and a pyridine-piperidine scaffold, makes it a versatile candidate for further exploration.

In recent years, the field of chemical biology has witnessed remarkable advancements, particularly in the design and synthesis of small molecules that can modulate biological pathways. 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide stands out as a compound that embodies these advancements. Its molecular structure suggests potential interactions with various biological targets, making it a promising candidate for further investigation. The nitro group, for instance, is known for its ability to participate in redox reactions, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its sulfonamide group. Sulfonamides are well-documented pharmacophores that have been extensively used in the development of antibiotics, anti-inflammatory drugs, and even anticancer agents. The presence of a sulfonamide moiety in 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide could enhance its binding affinity to biological targets, thereby improving its efficacy as a therapeutic agent. Additionally, the pyridine-piperidine scaffold is known for its ability to interact with proteins and enzymes, further enhancing its potential as a drug candidate.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutics. Computational methods, such as molecular docking and virtual screening, have been instrumental in identifying potential drug candidates like 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide. These methods allow researchers to predict the binding interactions between the compound and its target proteins with high accuracy. Such predictions are crucial for optimizing the compound's structure and improving its pharmacological properties.

The nitro group in 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide also plays a critical role in its reactivity and biological activity. Nitro compounds are known for their ability to undergo reduction or oxidation reactions, which can be exploited for therapeutic purposes. For example, nitro groups can be converted into reactive intermediates that can modify biological targets, leading to the desired therapeutic effect. This property makes 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide a promising candidate for further exploration in drug discovery.

In addition to its structural features, 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide has shown potential in preclinical studies. These studies have demonstrated that the compound can modulate various biological pathways, including those involved in inflammation and cancer. The sulfonamide group appears to be particularly important in these interactions, as it can bind to specific residues on target proteins, thereby altering their function. This suggests that 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide could be a valuable tool for developing new treatments for these diseases.

The pyridine-piperidine scaffold in 3-nitro-N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)benzamide also contributes to its biological activity. This scaffold is known for its ability to interact with various enzymes and receptors, making it a versatile pharmacophore. In particular, the pyridine ring can form hydrogen bonds with polar residues on target proteins, while the piperidine ring can engage in hydrophobic interactions. These interactions can enhance the compound's binding affinity and improve its therapeutic efficacy.

Future studies on 3-nitro-N-(4-{2-(pyridin-3-ylo piperidin -1 -y lsulfony l } phen y l ) benz am ide are expected to focus on optimizing its pharmacological properties and evaluating its safety profile. Structural modifications aimed at improving solubility, bioavailability, and target specificity will be crucial steps in this process. Additionally, preclinical studies will be necessary to assess the compound's efficacy and potential side effects in animal models.

The development of novel therapeutics requires a multidisciplinary approach that combines expertise from chemistry, biology, pharmacology, and medicine. 3-nitro-N-(4-{2-(pyridine - 3 - y l ) piper id ine - 1 - y lsulfo n y l } phen y l ) benz am ide exemplifies this collaborative effort by integrating structural features from different classes of bioactive molecules into a single entity. Such integrative approaches are likely to yield new insights into drug design principles and lead to the discovery of novel therapeutics.

In conclusion, 3 - nit ro - N - ( 4 - { 2 - ( py rid ine - 3 - y l ) p i per id ine - 1 - y ls ulfo n y l } phen y l ) benz am ide represents a promising compound with significant potential in modern chemical biology. Its unique structural features and biological activities make it an attractive candidate for further investigation as a therapeutic agent. As research continues to uncover new insights into drug design principles, CAS no . 39 38 34 - 94 - 1 will undoubtedly play an important role in shaping the future of medicinal chemistry.